Cas no 479678-72-3 (potassium trans-1-decenyltrifluoroborate)

Potassium trans-1-decenyltrifluoroborate is an organoboron reagent commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The trans-alkenyltrifluoroborate structure ensures selective coupling with aryl or vinyl halides, enabling efficient synthesis of complex olefins. Its potassium salt form enhances solubility in polar solvents, facilitating handling and reaction optimization. The trifluoroborate moiety offers improved air and moisture stability compared to boronic acids, reducing decomposition risks. This reagent is particularly valuable in pharmaceutical and materials science applications, where stereocontrolled alkene synthesis is critical. Its compatibility with mild reaction conditions further broadens its utility in constructing carbon-carbon bonds with high fidelity.

potassium trans-1-decenyltrifluoroborate structure

479678-72-3 structure

Product Name:potassium trans-1-decenyltrifluoroborate

CAS No:479678-72-3

MF:C₁₀H₁₉BF₃K

MW:246.162374734879

CID:931656

PubChem ID:24882894

Update Time:2025-05-28

potassium trans-1-decenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- potassium trans-1-decenyltrifluoroborate
- potassium,[(E)-dec-1-enyl]-trifluoroboranuide
- potassium;[(E)-dec-1-enyl]-trifluoroboranuide
- 479678-72-3
- Potassium [(1E)-dec-1-en-1-yl](trifluoro)borate(1-)
- DTXSID70635404
- MDL： MFCD07369721
- Inchi： 1S/C10H19BF3.K/c1-2-3-4-5-6-7-8-9-10-11(12,13)14;/h9-10H,2-8H2,1H3;/q-1;+1/b10-9+;
- InChI Key： SJPMLIRYZHTWRI-RRABGKBLSA-N
- SMILES： [K+].F[B-](/C=C/CCCCCCCC)(F)F

Computed Properties

Exact Mass: 246.1168967g/mol
Monoisotopic Mass: 246.1168967g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

Melting Point: >300 °C (lit.)

potassium trans-1-decenyltrifluoroborate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25

potassium trans-1-decenyltrifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-236457-1g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		1g	￥376.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-236457A-5g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		5g	￥1880.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-236457B-10g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		10g	￥3008.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-236457-1 g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		1g	￥376.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-236457A-5 g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		5g	￥1,880.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-236457B-10 g	Potassium trans-1-decenyltrifluoroborate,	479678-72-3		10g	￥3,008.00	2023-07-10
Ambeed	A104304-10g	Potassium trans-1-decenyltrifluoroborate	479678-72-3	98+%	10g	$386.0	2025-02-26